2-((E)-3-Furan-2-yl-acryloylamino)-4-phenyl-thiophene-3-carboxylic acid
Overview
Description
2-[[3-(2-furanyl)-1-oxoprop-2-enyl]amino]-4-phenyl-3-thiophenecarboxylic acid is a thiophenecarboxylic acid.
Scientific Research Applications
Chemical Synthesis and Reactivity
2-((E)-3-Furan-2-yl-acryloylamino)-4-phenyl-thiophene-3-carboxylic acid, as part of a broader class of compounds, has seen applications in chemical synthesis and reactivity studies. For instance, the reactivity of thiophene and furan derivatives has been extensively studied for their potential in various synthetic applications. Research has shown that thiophene-2-carboxylic acids and related compounds can be effectively alkylated using rhodium/silver-catalyzed oxidative coupling with alkenes, without undergoing decarboxylation, highlighting the versatile reactivity of thiophene derivatives in synthetic chemistry (Iitsuka et al., 2013). Similarly, furan and thiophene groups have been incorporated into novel biphenyl derivatives to study their photophysical properties, indicating their utility in developing materials with specific optical characteristics (Li et al., 2010).
Photophysical Properties
The study of photophysical properties in compounds containing furan and thiophene units has been another significant area of research. For example, novel biphenyl derivatives with furan and thiophene groups have been synthesized to investigate their UV-Vis absorption and photoluminescence spectra, demonstrating the potential of these compounds in optical and electronic applications (Li et al., 2010).
Heterocyclic Chemistry
In heterocyclic chemistry, the introduction of furan and thiophene moieties into complex molecules has been explored to enhance the compounds' biological and chemical properties. The synthesis and reactions of derivatives containing furan and thiophene units have been extensively studied, showcasing the diversity of reactions these heterocycles can undergo and their potential applications in developing new chemical entities with desired functionalities (Kuticheva et al., 2015).
Organic Electronics and Sensitizers
In the field of organic electronics and sensitizers for solar cells, compounds containing furan and thiophene structures have been investigated for their electronic and optical properties. These studies aim to develop more efficient organic dyes and materials for energy conversion and storage applications, highlighting the importance of furan and thiophene derivatives in advancing renewable energy technologies (Kim et al., 2006).
properties
Product Name |
2-((E)-3-Furan-2-yl-acryloylamino)-4-phenyl-thiophene-3-carboxylic acid |
|---|---|
Molecular Formula |
C18H13NO4S |
Molecular Weight |
339.4 g/mol |
IUPAC Name |
2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylic acid |
InChI |
InChI=1S/C18H13NO4S/c20-15(9-8-13-7-4-10-23-13)19-17-16(18(21)22)14(11-24-17)12-5-2-1-3-6-12/h1-11H,(H,19,20)(H,21,22)/b9-8+ |
InChI Key |
WWJDTCKZONJWRU-CMDGGOBGSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)C2=CSC(=C2C(=O)O)NC(=O)/C=C/C3=CC=CO3 |
SMILES |
C1=CC=C(C=C1)C2=CSC(=C2C(=O)O)NC(=O)C=CC3=CC=CO3 |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC(=C2C(=O)O)NC(=O)C=CC3=CC=CO3 |
solubility |
48.9 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
